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Compound of Interest

Compound Name: 1-Methyl-2-propylcyclopentane

Cat. No.: B14171914

Introduction

1-Methyl-2-propylcyclopentane (COH18) is a saturated cyclic hydrocarbon. Understanding its
behavior under electron ionization (EI) mass spectrometry is crucial for its identification and
structural elucidation in complex mixtures such as petroleum products or environmental
samples. This document provides a detailed analysis of the mass spectrum of 1-Methyl-2-
propylcyclopentane, its characteristic fragmentation patterns, and a standard protocol for its
analysis.

Mass Spectral Data

The electron ionization mass spectrum of 1-Methyl-2-propylcyclopentane is characterized by
a series of fragment ions resulting from the cleavage of the cyclopentane ring and the attached
alkyl chains. The molecular ion peak ([M]+) is typically observed at m/z 126, corresponding to
the molecular weight of the compound (126.24 g/mol ).[1][2][3] The fragmentation pattern is a
key feature for its identification.

Table 1: Prominent Fragment lons in the Mass Spectrum of 1-Methyl-2-propylcyclopentane
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miz Proposed Fragment lon Relative Intensity (%)
126 [C9H18]+ (Molecular lon) Low

111 [C8H15]+ Moderate

97 [C7TH13]+ Moderate

83 [C6H11]+ High

69 [C5HY]+ High

56 [C4H8]+ High

55 [CAHT]+ Very High (Base Peak)
41 [C3H5]+ High

Note: The relative intensities are qualitative and can vary slightly depending on the instrument
and experimental conditions. The data is compiled from publicly available spectral data.[2][4]

Fragmentation Pathway

The fragmentation of 1-Methyl-2-propylcyclopentane under electron ionization follows typical
pathways for alkyl-substituted cycloalkanes. The initial ionization event forms a molecular ion
(IM]+). This high-energy species then undergoes fragmentation to produce more stable
carbocations. The primary fragmentation mechanisms include:

e Loss of the propyl group: Cleavage of the bond between the cyclopentane ring and the
propyl group results in the loss of a propyl radical (*C3H7), leading to a fragment ion at m/z
83 ([M - 43]+).

e Loss of the methyl group: Cleavage of the bond between the cyclopentane ring and the
methyl group results in the loss of a methyl radical (*CHS3), leading to a fragment ion at m/z
111 ([M - 15]+).

» Ring opening followed by cleavage: The cyclopentane ring can open to form an acyclic
carbocation, which then undergoes further fragmentation. This can lead to the formation of a
series of alkene and alkyl cations.
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o Formation of the base peak: The most abundant ion, the base peak, is observed at m/z 55.
This is likely due to the formation of a stable cyclopentyl cation or a rearranged C4H7+ ion
after ring cleavage and subsequent bond fissions.

Caption: Fragmentation pathway of 1-Methyl-2-propylcyclopentane.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

Objective: To obtain the mass spectrum of 1-Methyl-2-propylcyclopentane and identify its
characteristic fragment ions.

Instrumentation:

e Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an Electron lonization
(El) source.

o Capillary GC column suitable for hydrocarbon analysis (e.g., DB-5ms, HP-5ms, or
equivalent).

Materials:

» 1-Methyl-2-propylcyclopentane standard (cis/trans mixture or individual isomers).[5]
» High-purity solvent (e.g., hexane or dichloromethane) for sample dilution.

e High-purity helium carrier gas.

Procedure:

e Sample Preparation:

o Prepare a dilute solution of 1-Methyl-2-propylcyclopentane in the chosen solvent (e.g.,
100 ppm).

e GC Conditions:
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[e]

Injector Temperature: 250 °C

o

Injection Mode: Spilit (e.g., 50:1 split ratio)

[¢]

Injection Volume: 1 pL

[¢]

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

[e]

Oven Temperature Program:
= [nitial temperature: 40 °C, hold for 2 minutes.
» Ramp: Increase temperature at a rate of 10 °C/min to 200 °C.

= Final hold: Hold at 200 °C for 5 minutes.

e MS Conditions:

o lon Source: Electron lonization (El)

[e]

lon Source Temperature: 230 °C

o

Electron Energy: 70 eV

[¢]

Mass Range: m/z 35-300

[¢]

Scan Speed: 2 scans/second

[e]

Transfer Line Temperature: 280 °C
o Data Acquisition and Analysis:

o Acquire the total ion chromatogram (TIC) and the mass spectrum of the peak
corresponding to 1-Methyl-2-propylcyclopentane.

o Identify the molecular ion peak and the major fragment ions.

o Compare the obtained spectrum with a reference library (e.g., NIST) for confirmation.
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propylcyclopentane-and-its-fragments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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